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Compound of Interest

Compound Name: Neoeuonymine

Cat. No.: B12781512 Get Quote

Neoeuonymine: An In-depth Technical Guide
Despite extensive research, detailed public information regarding the specific physical and

chemical properties, experimental protocols, and biological activities of Neoeuonymine
remains largely unavailable. This guide summarizes the currently accessible data and

highlights the significant gaps in existing scientific literature.

Physicochemical Properties: A Summary of Known
Data
Currently, only the basic molecular formula and weight of Neoeuonymine are documented.

Key physical constants such as melting point, boiling point, and specific solubility parameters

have not been publicly reported.

Property Value Source

Molecular Formula C₃₆H₄₅NO₁₇ [1]

Molecular Weight 763.746 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
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Spectroscopic Data: The Foundation for Structural
Elucidation
The identification of Neoeuonymine is confirmed through mass spectrometry (MS) and nuclear

magnetic resonance (NMR) spectroscopy. However, specific spectral data, including detailed

peak assignments and fragmentation patterns, are not publicly accessible. High-performance

liquid chromatography (HPLC) is utilized for purity analysis. The absence of this detailed

spectroscopic information prevents a thorough structural analysis and characterization for

researchers.

Experimental Protocols: A Need for Methodological
Transparency
Detailed experimental protocols for the isolation, purification, and analytical characterization of

Neoeuonymine are not described in the available scientific literature. While it is known to be

an alkaloid, specific methods for its extraction from natural sources and subsequent purification

are not published. Similarly, validated analytical methods, such as specific HPLC conditions for

quantitative analysis, remain proprietary or unpublished.

Biological Activity and Signaling Pathways: An
Unexplored Frontier
There is a significant lack of information regarding the biological activities of Neoeuonymine.

No studies detailing its effects on cell lines, its potential therapeutic properties (e.g., anticancer,

neuroprotective, anti-inflammatory), or the underlying mechanisms of action have been found

in the public domain. Consequently, there is no information on any signaling pathways that may

be modulated by Neoeuonymine.

Conclusion
The current body of publicly available scientific literature on Neoeuonymine is remarkably

limited. To facilitate further research and development by scientists and drug development

professionals, there is a critical need for the publication of comprehensive data on its

physicochemical properties, detailed spectroscopic information, validated experimental

protocols, and thorough investigation of its biological activities and associated signaling
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pathways. Without this foundational knowledge, the potential of Neoeuonymine as a

therapeutic agent or research tool remains unevaluated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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